2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C11H10Br2N4O2
• Molecular Weight: 390.03 g/mol
• IUPAC Name: 2-(3,5-dibromo-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C11H10Br2N4O2/c1-19-8-4-2-7(3-5-8)14-9(18)6-17-11(13)15-10(12)16-17/h2-5H,6H2,1H3,(H,14,18)
• InChI Key: DXAICXGSUBRHMI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=NC(=N2)Br)Br

Description

2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide, also known as DBTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBTA is a triazole-based compound that has been shown to exhibit potent antifungal and antibacterial activity.

Mechanism of Action

2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide works by inhibiting the activity of enzymes involved in cell wall biosynthesis in fungi and bacteria. Specifically, it targets the enzyme UDP-N-acetylglucosamine-1-carboxyvinyltransferase (MurA), which is essential for the synthesis of peptidoglycan in bacterial cell walls and chitin in fungal cell walls. By inhibiting this enzyme, this compound disrupts cell wall integrity, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in mammalian cells, making it a promising candidate for further development as a therapeutic agent. It has been shown to have minimal effect on human cell viability and does not induce significant changes in liver or kidney function.

Advantages and Limitations for Lab Experiments

2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide has several advantages for use in lab experiments. It exhibits potent antifungal and antibacterial activity at low concentrations, making it a cost-effective option for researchers. Additionally, it has low toxicity in mammalian cells, allowing for safer handling and experimentation. However, this compound has limitations in terms of its solubility and stability, which may impact its efficacy in certain applications.

Future Directions

There are several potential future directions for research on 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide. One area of interest is the development of novel formulations and delivery methods to improve its solubility and stability. Additionally, further investigation into its mechanism of action and potential interactions with other drugs could provide insights into its therapeutic potential. This compound could also be explored for its potential application in agriculture as a natural alternative to traditional pesticides. Overall, this compound shows promise as a unique and effective compound for use in various scientific research applications.

Synthesis Methods

2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide is synthesized through a multi-step process that involves the reaction of 4-methoxyaniline with 3,5-dibromo-1H-1,2,4-triazole in the presence of acetic anhydride and a catalyst. The resulting intermediate is then reacted with N-(2-chloroacetyl)glycine methyl ester to obtain the final product, this compound.

Scientific Research Applications

2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(4-methoxyphenyl)acetamide has been extensively studied for its antifungal and antibacterial properties. It has been shown to exhibit potent activity against a wide range of fungal and bacterial strains, including Candida albicans, Aspergillus fumigatus, Staphylococcus aureus, and Escherichia coli. This compound has been investigated as a potential alternative to traditional antifungal and antibacterial agents due to its unique mechanism of action.